Cas no 2097865-40-0 (Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate)

• Product Name: Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate
• CAS No: 2097865-40-0
• MF: C₁₉H₁₇NO₄S
• MW: 355.40758395195
• CID: 5474824
• PubChem ID: 126850406
• Update Time: 2025-05-19

Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• F6192-0606
• 2097865-40-0
• methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate
• methyl 4-[[2-(furan-2-yl)-2-thiophen-2-ylethyl]carbamoyl]benzoate
• AKOS032456368
• Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate

• Inchi： 1S/C19H17NO4S/c1-23-19(22)14-8-6-13(7-9-14)18(21)20-12-15(16-4-2-10-24-16)17-5-3-11-25-17/h2-11,15H,12H2,1H3,(H,20,21)
• InChI Key： SOUCIOYARDMSQJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CO1)CNC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 355.08782920g/mol
• Monoisotopic Mass: 355.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.8Ų

Additional information on Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate

Research Brief on Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate (CAS: 2097865-40-0)

Recent studies have highlighted the growing interest in Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate (CAS: 2097865-40-0), a compound with potential applications in medicinal chemistry and drug development. This molecule, characterized by its unique heterocyclic structure combining furan and thiophene moieties, has been investigated for its pharmacological properties, including its role as a potential inhibitor or modulator in various biological pathways. The following sections provide an overview of the latest research findings, methodologies, and implications of this compound.

The synthesis of Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate involves a multi-step process, as described in recent literature. Key steps include the condensation of furan-2-yl and thiophen-2-yl derivatives, followed by carbamoylation with methyl 4-aminobenzoate. Researchers have optimized reaction conditions to improve yield and purity, with recent advancements focusing on green chemistry approaches to reduce environmental impact. Analytical techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the structure and purity of the compound.

Pharmacological evaluations of Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate have revealed promising activity in vitro and in vivo. Studies suggest that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings indicate its potential as a COX-2 inhibitor, with selectivity over COX-1, making it a candidate for anti-inflammatory drug development. Additionally, preliminary data from cancer cell line assays show cytotoxic effects at micromolar concentrations, warranting further investigation into its mechanism of action.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the compound's core structure. Researchers have synthesized analogs with variations in the furan and thiophene rings, as well as the carbamoyl linker, to assess their impact on biological activity. These efforts aim to identify derivatives with enhanced potency, selectivity, and pharmacokinetic properties. Computational modeling and docking studies have complemented experimental work, providing insights into the compound's binding interactions with target proteins.

Despite the promising findings, challenges remain in the development of Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug discovery pipeline. Future directions may include formulation studies, toxicology assessments, and exploration of combination therapies.

In conclusion, Methyl 4-{[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate represents a compelling area of research in the field of medicinal chemistry. Its unique structural features and preliminary biological activities underscore its potential as a lead compound for drug development. Continued investigation into its mechanisms, optimization of its properties, and validation in disease models will be critical to realizing its therapeutic applications. This research brief serves as a snapshot of current progress and a foundation for future studies in this area.